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Compound of Interest

Compound Name: Sulfuric acid tetrahydrate

Cat. No.: B15414281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfuric acid and its hydrates are fundamental chemical species with wide-ranging implications

in atmospheric science, materials chemistry, and as reagents in various chemical processes.

Among these, sulfuric acid tetrahydrate (H₂SO₄·4H₂O) is a stable crystalline solid that forms

at specific concentrations and temperatures. Understanding the controlled crystallization of this

hydrate is crucial for studies related to cloud formation, aerosol chemistry, and for the

preparation of specific crystalline materials. This document provides a detailed protocol for the

laboratory synthesis of sulfuric acid tetrahydrate crystals, derived from the principles of its

phase diagram.

Data Presentation
The synthesis of sulfuric acid tetrahydrate is highly dependent on the precise concentration

of the sulfuric acid solution and the crystallization temperature. The following table summarizes

the key quantitative parameters for this procedure, based on the known phase diagram of the

H₂SO₄-H₂O system.
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Parameter Value Unit Notes

Sulfuric Acid (H₂SO₄)

Concentration
~38 % by weight

This concentration

corresponds to the

stoichiometric ratio for

H₂SO₄·4H₂O.

Initial Sulfuric Acid

Solution
95-98 % by weight

Commercially

available concentrated

sulfuric acid.

Deionized Water As required mL
To achieve the target

concentration.

Crystallization

Temperature
-25 to -30 °C

Temperature at which

H₂SO₄·4H₂O

crystallizes from a ~38

wt% solution.

Melting Point of

H₂SO₄·4H₂O
-24.5 °C

Experimental Protocols
This section details the methodology for the preparation of sulfuric acid tetrahydrate crystals

in a laboratory setting.

Safety Precautions: Concentrated sulfuric acid is extremely corrosive and will cause severe

burns upon contact. Always wear appropriate personal protective equipment (PPE), including

chemical splash goggles, a face shield, a lab coat, and acid-resistant gloves. All manipulations

involving concentrated sulfuric acid must be performed in a certified chemical fume hood. The

dilution of sulfuric acid is a highly exothermic process; therefore, always add acid to water

slowly, never the other way around, to prevent violent boiling and splashing.

Materials:

Concentrated sulfuric acid (95-98 wt%)

Deionized water
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Beakers and Erlenmeyer flasks

Graduated cylinders

Stirring rod or magnetic stirrer with stir bar

Low-temperature bath or freezer capable of maintaining -30°C

Thermometer

Pre-cooled filtration apparatus (e.g., Büchner funnel and flask)

Glass sample vials for storage

Procedure:

Preparation of ~38 wt% Sulfuric Acid Solution:

Calculate the required volumes of concentrated sulfuric acid and deionized water to

prepare the desired amount of a ~38 wt% H₂SO₄ solution. For example, to prepare 100 g

of a 38 wt% solution from 98 wt% sulfuric acid, you would need approximately 38.8 g (21.1

mL) of the concentrated acid and 61.2 g (61.2 mL) of deionized water.

In a fume hood, place the calculated volume of deionized water into a beaker immersed in

an ice bath to manage the heat of dilution.

Slowly and with constant stirring, add the calculated volume of concentrated sulfuric acid

to the deionized water.

Allow the solution to cool to room temperature.

Crystallization of Sulfuric Acid Tetrahydrate:

Place the beaker containing the ~38 wt% sulfuric acid solution into a low-temperature bath

or freezer set to a temperature between -25°C and -30°C.

Monitor the temperature of the solution with a thermometer.
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Allow the solution to remain at this temperature until crystals form. This may take several

hours. The formation of crystals can be initiated by scratching the inside of the beaker with

a glass rod or by adding a seed crystal if available.

Isolation of Crystals:

Once a significant amount of crystals has formed, quickly filter the cold slurry using a pre-

cooled filtration apparatus to separate the crystals from the mother liquor.

Wash the crystals with a small amount of a pre-cooled, saturated solution of sulfuric acid

at the crystallization temperature to remove any adhering mother liquor.

Quickly transfer the isolated crystals to a pre-cooled glass vial.

Storage:

Store the sulfuric acid tetrahydrate crystals in a tightly sealed container at a temperature

below their melting point (-24.5°C) to prevent decomposition.

Mandatory Visualization
The following diagram illustrates the logical workflow for the synthesis of sulfuric acid
tetrahydrate crystals.
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Figure 1: Experimental workflow for the synthesis of sulfuric acid tetrahydrate crystals.
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[https://www.benchchem.com/product/b15414281#laboratory-synthesis-of-sulfuric-acid-
tetrahydrate-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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